2-(2-Fluoro-5-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(2-Fluoro-5-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (hereafter referred to as 2F5MSP-TMDD) is a novel boron-containing compound that has been studied for its potential applications in a variety of scientific research areas. 2F5MSP-TMDD is a member of the family of boronic acids, which are compounds that contain a boron atom covalently bonded to two oxygen atoms and two hydrogen atoms. These compounds have been studied extensively due to their ability to form strong bonds with a variety of other molecules, including carbohydrates and proteins.
Scientific Research Applications
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Biomedical Applications of Fluorescent Polymer Nanomaterials
- Summary of Application : Fluorescent polymer nanomaterials have a wide range of applications in biomedical fields such as bioimaging, biosensing, and drug delivery .
- Methods of Application : The design and construction of new controllable synthesis methods for multifunctional fluorescent polymer nanomaterials with good water solubility and excellent biocompatibility is of great significance .
- Results or Outcomes : The review introduces the structures, properties, and synthetic methods regarding fluorescent polymeric nanomaterials .
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Polymer Flooding in Heavy Oil Recovery
- Summary of Application : Polymer flooding becomes a promising technology for heavy oil recovery thanks to the widespread use of horizontal wells .
- Methods of Application : By adding polymers to water, the water–oil mobility is lowered. Such a change can lead to better sweep efficiency .
- Results or Outcomes : In laboratory tests, polymer achieved tertiary recovery of more than 20% for heavy oil .
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Pharmaceutical Applications of Semifluorinated Alkanes
- Summary of Application : Semifluorinated alkanes have potential clinical applications for oxygen transport by SFAs as pure fluids into the lungs or as intravenous applications of SFA emulsions .
- Methods of Application : The methods of application include topical, oral, intravenous (systemic) and pulmonary applications as well as protein delivery .
- Results or Outcomes : The paper presents the potential clinical applications for oxygen transport by SFAs .
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Water Adsorption in MOFs: Fundamentals and Applications
- Summary of Application : This review article presents the fundamental and practical aspects of water adsorption in Metal–Organic Frameworks (MOFs) .
- Methods of Application : The state of the art of MOF stability in water, a crucial issue to many applications in which MOFs are promising candidates, is discussed here .
- Results or Outcomes : The applications of MOFs as materials for heat-pumps and adsorbent-based chillers and proton conductors are also reviewed .
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The Fluorous Effect in Biomolecular Applications
- Summary of Application : This tutorial review introduces the basic concepts of fluorous chemistry and illustrates its main biomolecular applications .
- Methods of Application : Special attention has been given to fluorous microarrays and their combination with Mass-Spectroscopy (MS) techniques, to protein properties modification by the introduction of local fluorous domains .
- Results or Outcomes : The review illustrates the main biomolecular applications of fluorous chemistry .
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Synthesis and Applications of a Novel 3,4-Bis(2-Fluoro-5-Trifluoromethyl Phenyl)-2,5-Diphenyl Phenyl Grafted Polysiloxane Stationary Phase
- Summary of Application : A novel polyphenyl-grafted polysiloxane stationary phase named 3,4-bis(2-fluoro-5-(trifluoromethyl)phenyl)-2,5-diphenyl phenyl grafted polysiloxane stationary phase (FFMP) was synthesized .
- Methods of Application : The FFMP was synthesized through a Diels–Alder reaction and simultaneously coated on fused silica capillary tubes to prepare a gas chromatographic column .
- Results or Outcomes : The FFMP columns could work properly up to 360 °C, as evidenced by the chromatogram of the polyethylene pyrolysis mixture . The FFMP columns were also applied in the separation and analysis of multimixtures .
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Selectfluor: Mechanistic Insight and Applications
- Summary of Application : Selectfluor is one of the most reactive electrophilic fluorinating reagents available .
- Methods of Application : The reagent is safe, nontoxic, and easy to handle .
- Results or Outcomes : The review documents the many applications of selectfluor and discusses possible mechanistic pathways for its reaction .
properties
IUPAC Name |
2-(2-fluoro-5-methylsulfonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BFO4S/c1-12(2)13(3,4)19-14(18-12)10-8-9(20(5,16)17)6-7-11(10)15/h6-8H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJZCAGDXMTWQTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)S(=O)(=O)C)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BFO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluoro-5-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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